2-Naphthaldehyde 2-Naphthaldehyde 2-Naphthaldehyde, also known as 2-formylnaphthalene, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 2-Naphthaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-naphthaldehyde is primarily located in the membrane (predicted from logP).
2-naphthaldehyde is a naphthaldehyde that is naphthalene substituted by a formyl group at position 2. It has a role as a mouse metabolite.
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CAS No.: 66-99-9
VCID: VC20769687
InChI: InChI=1S/C11H8O/c12-8-9-5-6-10-3-1-2-4-11(10)7-9/h1-8H
SMILES: C1=CC=C2C=C(C=CC2=C1)C=O
Molecular Formula: C11H8O
Molecular Weight: 156.18 g/mol

2-Naphthaldehyde

CAS No.: 66-99-9

Cat. No.: VC20769687

Molecular Formula: C11H8O

Molecular Weight: 156.18 g/mol

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2-Naphthaldehyde - 66-99-9

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Description 2-Naphthaldehyde, also known as 2-formylnaphthalene, belongs to the class of organic compounds known as naphthalenes. Naphthalenes are compounds containing a naphthalene moiety, which consists of two fused benzene rings. 2-Naphthaldehyde is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 2-naphthaldehyde is primarily located in the membrane (predicted from logP).
2-naphthaldehyde is a naphthaldehyde that is naphthalene substituted by a formyl group at position 2. It has a role as a mouse metabolite.
CAS No. 66-99-9
Molecular Formula C11H8O
Molecular Weight 156.18 g/mol
IUPAC Name naphthalene-2-carbaldehyde
Standard InChI InChI=1S/C11H8O/c12-8-9-5-6-10-3-1-2-4-11(10)7-9/h1-8H
Standard InChI Key PJKVFARRVXDXAD-UHFFFAOYSA-N
SMILES C1=CC=C2C=C(C=CC2=C1)C=O
Canonical SMILES C1=CC=C2C=C(C=CC2=C1)C=O
Melting Point 62.0 °C

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